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Compound of Interest

Compound Name: BF-844

Cat. No.: B606051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and operational guidance for the

investigational compound BF-844. The information herein is intended to support laboratory

safety and chemical handling protocols, ensuring the protection of personnel and the integrity

of research.

Essential Safety and Logistical Information
BF-844 is a small molecule stabilizer of the mutant Clarin-1 (CLRN1-N48K) protein, which has

shown potential in preclinical models for mitigating hearing loss associated with Usher

syndrome type III. As a research chemical, its toxicological properties have not been fully

elucidated. Therefore, it is imperative to handle BF-844 with a high degree of caution in a

controlled laboratory setting.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling BF-844 to minimize

exposure and ensure personal safety.
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PPE Category Item Specifications

Eye Protection Safety Glasses

Appropriate safety glasses

should be worn at all times in

the laboratory.

Hand Protection Chemical Resistant Gloves
Wear suitable protective

gloves.

Body Protection Lab Coat

A standard laboratory coat is

required to protect clothing and

skin.

Respiratory Protection Fume Hood

All handling of BF-844 powder

should be conducted in a

chemical fume hood to prevent

inhalation.

Operational and Disposal Plans
Handling Procedures:

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Use in a well-ventilated area, preferably within a chemical fume hood.

Wash hands thoroughly after handling.

Storage Requirements:

Store in a tightly sealed container.

Protect from light and heat.

Avoid strong oxidizing agents.

Spill and Disposal Procedures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of a spill, wear appropriate PPE and contain the spill.

Collect the spilled material using a method that does not generate dust (e.g., wet wipe).

Dispose of waste in accordance with local, state, and federal regulations. Unused BF-844
and contaminated materials should be treated as hazardous chemical waste.

Quantitative Data Summary
The following table summarizes the key quantitative data for BF-844.

Property Value

Molecular Formula C21H19ClN4O

Molecular Weight 378.85 g/mol

Purity ≥98%

Solubility Soluble in DMSO

Key Experimental Protocols
The following are detailed methodologies for key experiments involving BF-844, based on

published research.

In Vivo Efficacy Study in a Mouse Model of Usher
Syndrome III
This protocol describes the administration of BF-844 to a mouse model mimicking the

progressive hearing loss seen in Usher syndrome type III.

1. Animal Model:

Strain: A knock-in mouse model expressing the human CLRN1-N48K mutation.

Housing: Mice are housed under standard conditions with ad libitum access to food and

water.
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2. Preparation of BF-844 Solution:

While the exact vehicle used in the pivotal studies is not publicly detailed, a common practice

for administering hydrophobic compounds like BF-844 in vivo is to formulate them in a

solution such as DMSO, followed by dilution in a physiologically compatible vehicle like

saline or corn oil. It is crucial to perform small-scale solubility and stability tests to determine

the optimal formulation for your specific study.

3. Administration of BF-844:

Route: Intraperitoneal (IP) injection.

Dosage Regimen: A dose-escalating regimen from 10 mg/kg to 30 mg/kg has been used in

studies.[1]

Procedure for Intraperitoneal Injection:

Restrain the mouse securely.

Locate the injection site in the lower abdominal quadrant, avoiding the midline to prevent

damage to internal organs.

Insert the needle at a shallow angle (approximately 10-20 degrees).

Aspirate to ensure a blood vessel has not been punctured.

Inject the solution slowly and steadily.

Withdraw the needle and monitor the mouse for any adverse reactions.

4. Assessment of Hearing Function (Auditory Brainstem Response - ABR):

Anesthesia: Anesthetize the mouse with a suitable anesthetic agent (e.g., a

ketamine/xylazine cocktail).

Electrode Placement:
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Place subdermal needle electrodes at the vertex of the skull (active), behind the test ear

(reference), and in the contralateral thigh or shoulder (ground).

Stimuli: Use click stimuli and tone bursts at various frequencies (e.g., 8, 16, and 32 kHz).

Data Acquisition:

Present stimuli at a range of decibel levels (dB SPL) in descending steps.

Record the electrical activity of the auditory pathway.

The ABR threshold is defined as the lowest stimulus intensity that elicits a reproducible

waveform.

Analysis: Compare the ABR thresholds of BF-844 treated mice to untreated control mice.

Visualizations
Mechanism of Action of BF-844
The following diagram illustrates the proposed mechanism of action for BF-844 in the context

of the CLRN1-N48K mutation.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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